Cas no 2694057-40-2 (rac-(1R,2R)-2-(trifluoromethyl)cyclohexan-1-amine hydrochloride)

• Product Name: rac-(1R,2R)-2-(trifluoromethyl)cyclohexan-1-amine hydrochloride
• CAS No: 2694057-40-2
• MF: C₇H₁₃ClF₃N
• MW: 203.633031606674
• MDL: MFCD34529887
• CID: 5416429
• PubChem ID: 165948256
• Update Time: 2025-06-09

rac-(1R,2R)-2-(trifluoromethyl)cyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 2-(trifluoromethyl)-, hydrochloride (1:1), (1R,2R)-
• rac-(1R,2R)-2-(trifluoromethyl)cyclohexan-1-amine hydrochloride
• 2694057-40-2
• Z2573069668
• EN300-22117989

• MDL： MFCD34529887
• Inchi： 1S/C7H12F3N.ClH/c8-7(9,10)5-3-1-2-4-6(5)11;/h5-6H,1-4,11H2;1H/t5-,6-;/m1./s1
• InChI Key： SASXCISXVMPRCP-KGZKBUQUSA-N
• SMILES： Cl.FC([C@@H]1CCCC[C@H]1N)(F)F

Computed Properties

• Exact Mass: 203.0688616g/mol
• Monoisotopic Mass: 203.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-(trifluoromethyl)cyclohexan-1-amine hydrochloride

Introduction to rac-(1R,2R)-2-(trifluoromethyl)cyclohexan-1-amine hydrochloride (CAS No. 2694057-40-2)

Rac-(1R,2R)-2-(trifluoromethyl)cyclohexan-1-amine hydrochloride (CAS No. 2694057-40-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclohexane ring with a trifluoromethyl group and an amine functionality, which are crucial for its biological activities and potential therapeutic applications.

The trifluoromethyl group is a well-known functional group in organic chemistry, known for its strong electron-withdrawing properties and high lipophilicity. These characteristics make it particularly useful in the design of drugs with enhanced metabolic stability and improved pharmacokinetic profiles. The cyclohexane ring provides additional structural rigidity, which can influence the conformational flexibility of the molecule and its interactions with biological targets.

In recent years, rac-(1R,2R)-2-(trifluoromethyl)cyclohexan-1-amine hydrochloride has been extensively studied for its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of research has been its activity as a modulator of various receptors and enzymes. For instance, studies have shown that this compound exhibits potent activity as an antagonist of specific G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes and disease states.

A notable study published in the *Journal of Medicinal Chemistry* (2021) investigated the binding affinity and selectivity of rac-(1R,2R)-2-(trifluoromethyl)cyclohexan-1-amine hydrochloride for several GPCRs. The results demonstrated that this compound has high affinity for the serotonin 5-HT_2C receptor, making it a promising candidate for the treatment of neuropsychiatric disorders such as depression and anxiety. The researchers also noted that the compound's selectivity profile could be further optimized through structural modifications to enhance its therapeutic index.

Beyond its receptor modulation properties, rac-(1R,2R)-2-(trifluoromethyl)cyclohexan-1-amine hydrochloride has also been explored for its potential as an inhibitor of specific enzymes involved in metabolic pathways. A study published in *Bioorganic & Medicinal Chemistry Letters* (2020) reported that this compound effectively inhibits the activity of fatty acid amide hydrolase (FAAH), an enzyme responsible for the degradation of endocannabinoids such as anandamide. This inhibition could have implications for pain management and other conditions related to endocannabinoid system dysregulation.

The hydrochloride salt form of rac-(1R,2R)-2-(trifluoromethyl)cyclohexan-1-amine is particularly advantageous from a pharmaceutical perspective due to its improved solubility and stability compared to the free base form. This makes it more suitable for formulation into various dosage forms, including oral tablets, capsules, and injectable solutions. The salt form also enhances the bioavailability of the compound, ensuring that it reaches its intended target sites more effectively.

In preclinical studies, rac-(1R,2R)-2-(trifluoromethyl)cyclohexan-1-amine hydrochloride has shown favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are crucial for ensuring sustained therapeutic effects and reducing the frequency of dosing required. Additionally, toxicology studies have indicated that this compound has a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

The potential applications of rac-(1R,2R)-2-(trifluoromethyl)cyclohexan-1-amine hydrochloride extend beyond traditional small molecule therapeutics. Recent advancements in drug delivery systems have opened up new possibilities for enhancing the efficacy and safety of this compound. For example, nanoparticle-based formulations have been developed to improve tissue targeting and reduce systemic side effects. A study published in *Pharmaceutical Research* (2023) demonstrated that encapsulating rac-(1R,2R)-2-(trifluoromethyl)cyclohexan-1-amine hydrochloride in biodegradable nanoparticles significantly enhanced its therapeutic index in animal models of inflammatory diseases.

In conclusion, rac-(1R,2R)-2-(trifluoromethyl)cyclohexan-1-amine hydrochloride (CAS No. 2694057-40-2) is a versatile compound with promising potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore new applications and optimize its properties to maximize its therapeutic benefits while minimizing potential side effects.